Cas no 18502-18-6 (3-(2-Methyl-1H-pyrrolo2,3-bpyridin-3-yl)propanoic Acid)

• Product Name: 3-(2-Methyl-1H-pyrrolo2,3-bpyridin-3-yl)propanoic Acid
• CAS No: 18502-18-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD11040737
• CID: 123037
• PubChem ID: 49758956
• Update Time: 2025-07-29

3-(2-Methyl-1H-pyrrolo2,3-bpyridin-3-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3-propanoicacid, 2-methyl-
• 1H-PYRROLO[2,3-B]PYRIDINE-3-PROPIONIC ACID, 2-METHYL- (8CI)
• 3-(2-Methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid
• 2-Methyl-1H-pyrrolo[2,3-b]pyridine-3-propionic acid
• 1H-Pyrrolo[2,3-b]pyridine-3-propionic acid,2-methyl-(8ci)
• FT-0684867
• DTXSID50677988
• MFCD11040737
• CS-D0724
• AKOS015949412
• WS-01994
• W-206328
• s11356
• 18502-18-6
• 3-{2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid
• 3-(2-Methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)propanoicacid
• 1H-Pyrrolo[2,3-b]pyridine-3-propanoic acid, 2-methyl-
• 3-(2-Methyl-1H-pyrrolo2,3-bpyridin-3-yl)propanoic Acid

• MDL： MFCD11040737
• Inchi： 1S/C11H12N2O2/c1-7-8(4-5-10(14)15)9-3-2-6-12-11(9)13-7/h2-3,6H,4-5H2,1H3,(H,12,13)(H,14,15)
• InChI Key： ZHXHNDUVHOZKCW-UHFFFAOYSA-N
• SMILES： OC(CCC1=C(C)NC2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.314
• Refractive Index: 1.657
• PSA: 65.98000
• LogP: 1.88850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines